Cas no 2137559-24-9 (3-Isoxazolecarboxylic acid, 4-(aminomethyl)-5-[[(phenylmethoxy)carbonyl]amino]-)
3-Isoxazolecarboxylic acid, 4-(aminomethyl)-5-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylic acid, 4-(aminomethyl)-5-[[(phenylmethoxy)carbonyl]amino]-
-
- Inchi: 1S/C13H13N3O5/c14-6-9-10(12(17)18)16-21-11(9)15-13(19)20-7-8-4-2-1-3-5-8/h1-5H,6-7,14H2,(H,15,19)(H,17,18)
- InChI Key: FCPOYLDKKJQTIP-UHFFFAOYSA-N
- SMILES: O1C(NC(OCC2=CC=CC=C2)=O)=C(CN)C(C(O)=O)=N1
3-Isoxazolecarboxylic acid, 4-(aminomethyl)-5-[[(phenylmethoxy)carbonyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766864-0.05g |
4-(aminomethyl)-5-{[(benzyloxy)carbonyl]amino}-1,2-oxazole-3-carboxylic acid |
2137559-24-9 | 95.0% | 0.05g |
$888.0 | 2025-02-22 | |
| Enamine | EN300-766864-0.1g |
4-(aminomethyl)-5-{[(benzyloxy)carbonyl]amino}-1,2-oxazole-3-carboxylic acid |
2137559-24-9 | 95.0% | 0.1g |
$930.0 | 2025-02-22 | |
| Enamine | EN300-766864-0.25g |
4-(aminomethyl)-5-{[(benzyloxy)carbonyl]amino}-1,2-oxazole-3-carboxylic acid |
2137559-24-9 | 95.0% | 0.25g |
$972.0 | 2025-02-22 | |
| Enamine | EN300-766864-0.5g |
4-(aminomethyl)-5-{[(benzyloxy)carbonyl]amino}-1,2-oxazole-3-carboxylic acid |
2137559-24-9 | 95.0% | 0.5g |
$1014.0 | 2025-02-22 | |
| Enamine | EN300-766864-1.0g |
4-(aminomethyl)-5-{[(benzyloxy)carbonyl]amino}-1,2-oxazole-3-carboxylic acid |
2137559-24-9 | 95.0% | 1.0g |
$1057.0 | 2025-02-22 | |
| Enamine | EN300-766864-2.5g |
4-(aminomethyl)-5-{[(benzyloxy)carbonyl]amino}-1,2-oxazole-3-carboxylic acid |
2137559-24-9 | 95.0% | 2.5g |
$2071.0 | 2025-02-22 | |
| Enamine | EN300-766864-5.0g |
4-(aminomethyl)-5-{[(benzyloxy)carbonyl]amino}-1,2-oxazole-3-carboxylic acid |
2137559-24-9 | 95.0% | 5.0g |
$3065.0 | 2025-02-22 | |
| Enamine | EN300-766864-10.0g |
4-(aminomethyl)-5-{[(benzyloxy)carbonyl]amino}-1,2-oxazole-3-carboxylic acid |
2137559-24-9 | 95.0% | 10.0g |
$4545.0 | 2025-02-22 |
3-Isoxazolecarboxylic acid, 4-(aminomethyl)-5-[[(phenylmethoxy)carbonyl]amino]- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 3-Isoxazolecarboxylic acid, 4-(aminomethyl)-5-[[(phenylmethoxy)carbonyl]amino]-
Exploring the Potential of 3-Isoxazolecarboxylic acid, 4-(aminomethyl)-5-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2137559-24-9) in Modern Research
The compound 3-Isoxazolecarboxylic acid, 4-(aminomethyl)-5-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2137559-24-9) has garnered significant attention in the field of medicinal chemistry and drug discovery. This unique molecule, characterized by its isoxazole core and functionalized side chains, offers a versatile scaffold for designing novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting enzyme inhibition, protein-protein interactions, and signal transduction pathways. The presence of both aminomethyl and carbamate groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for heterocyclic compounds like 3-Isoxazolecarboxylic acid derivatives has surged due to their role in developing small-molecule drugs. A growing number of studies highlight their efficacy in modulating biological targets, such as kinases and GPCRs, which are critical in treating diseases like cancer and inflammatory disorders. The phenylmethoxy carbonyl protecting group in this compound further expands its utility in peptide synthesis and prodrug design, aligning with the trend toward personalized medicine.
One of the most searched questions in the scientific community is: "How can isoxazole derivatives improve drug bioavailability?" This compound's structural features, including its polar functional groups, contribute to enhanced solubility and membrane permeability—key factors in optimizing pharmacokinetics. Additionally, its carboxylic acid moiety allows for further derivatization, enabling researchers to fine-tune properties like binding affinity and selectivity.
The rise of AI-driven drug discovery has also put a spotlight on compounds like CAS No. 2137559-24-9. Machine learning models often prioritize molecules with balanced lipophilicity and hydrogen-bonding capacity, traits exemplified by this isoxazole derivative. As the pharmaceutical industry shifts toward fragment-based drug design, such building blocks are invaluable for constructing high-affinity ligands with minimal off-target effects.
From an environmental perspective, the synthesis of 3-Isoxazolecarboxylic acid, 4-(aminomethyl)-5-[[(phenylmethoxy)carbonyl]amino]- aligns with green chemistry principles. Recent advancements in catalytic methods and solvent-free reactions have reduced waste generation, addressing sustainability concerns. This resonates with the broader trend of eco-friendly pharmaceutical manufacturing, a topic frequently searched by stakeholders.
In conclusion, CAS No. 2137559-24-9 represents a promising candidate for advancing drug development and chemical biology. Its multifunctional architecture, combined with growing interest in targeted therapies, positions it as a key player in next-generation research. Future studies may explore its role in combinatorial chemistry or as a bioconjugation tool, further expanding its scientific impact.
2137559-24-9 (3-Isoxazolecarboxylic acid, 4-(aminomethyl)-5-[[(phenylmethoxy)carbonyl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)